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Compound of Interest

Compound Name: Chlozolinate

Cat. No.: B3416503

For Researchers, Scientists, and Drug Development Professionals

Introduction

Chlozolinate is a dicarboximide fungicide known for its protective and curative action against a
range of fungal pathogens, particularly Botrytis and Sclerotinia species.[1] Although now
considered obsolete in some regions, its chemical characteristics and mode of action remain of
interest to researchers in agrochemicals and related fields. This technical guide provides a
comprehensive overview of the physical and chemical properties of Chlozolinate, including its
synthesis, degradation, and proposed mechanism of action.

Chemical Identity and Physical Properties

Chlozolinate is a synthetic organic compound belonging to the oxazole and dicarboximide
fungicide groups.[1] It exists as a colorless, odorless solid and is a racemic mixture of two
enantiomers due to a chiral center in its oxazolidine ring.[1]

Table 1: Chemical Identifiers for Chlozolinate

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b3416503?utm_src=pdf-interest
https://www.benchchem.com/product/b3416503?utm_src=pdf-body
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/159.htm
https://www.benchchem.com/product/b3416503?utm_src=pdf-body
https://www.benchchem.com/product/b3416503?utm_src=pdf-body
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/159.htm
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/159.htm
https://www.benchchem.com/product/b3416503?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3416503?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Identifier Value Source
ethyl (RS)-3-(3,5-
dichlorophenyl)-5-methyl-2,4-

IUPAC Name ) o [1]I2]
dioxo-1,3-oxazolidine-5-
carboxylate

CAS Number 84332-86-5 [L1[31[415]16]

Molecular Formula C13H11CI2NOs [L13114151[ 7]

Molecular Weight 332.14 g/mol [L131141511 7]
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Table 2: Physicochemical Properties of Chlozolinate

Property Value Temperature (°C) Source
Melting Point 112.6 - 114 °C N/A [5181[9][10]
- _ 420.8 +55.0 °C

Boiling Point ) N/A [8][11]
(Predicted)

Density 1.44 - 1.479 g/cm3 20 [1][41[8][10]
0.013 mPa (1.3 x 10>

Vapor Pressure 25 [1][4][8][°]
Pa)

Water Solubility 2-32mg/L 20-25 [1104181e112]

logP (Octanol-Water
3.15-33 20-22 (118191

Partition Coefficient)

Table 3: Solubility of Chlozolinate in Organic Solvents
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Solvent Solubility (g/kg) Temperature (°C) Source
Ethyl Acetate >250 22 [8][12]
Acetone >250 22 [81I91[12]
Dichloroethane >250 22 [8][12]
Xylene 60 22 [81[12]
Ethanol 13 22 [8][12]
n-Hexane 2-3 22-25 [81I91[12]
Methanol 10 25 [9]
Chloroform >300 25 [9]

Experimental Protocols

Detailed, step-by-step experimental protocols for the determination of the physicochemical
properties of Chlozolinate are not readily available in the public domain. However, the
standardized methods for testing chemicals, such as those established by the Organisation for
Economic Co-operation and Development (OECD), provide a framework for these
measurements.

» Melting Point (OECD 102): The melting point can be determined using the capillary method,
where a small amount of the substance is heated in a capillary tube and the temperature
range over which it melts is observed.

» Vapor Pressure (OECD 104): The vapor pressure, a measure of a substance's volatility, can
be determined by methods such as the vapor pressure balance, gas saturation method, or
effusion methods.

o Water Solubility (OECD 105): The water solubility of Chlozolinate can be determined using
the column elution method or the flask method.[13][14][15][16][17] The flask method involves
dissolving the substance in water at a specific temperature until saturation is reached,
followed by the determination of the concentration of the substance in the agueous solution.
[15][17]
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e Octanol-Water Partition Coefficient (OECD 107/117): This property, which indicates the
lipophilicity of a substance, is typically determined using the shake-flask method or by high-
performance liquid chromatography (HPLC).

e Hydrolysis as a Function of pH (OECD 111): The rate of hydrolysis is determined by
dissolving Chlozolinate in buffered aqueous solutions at different pH values (e.g., 4, 7, and
9) and temperatures. The concentration of the remaining Chlozolinate is measured at
various time intervals using a suitable analytical method like HPLC or GC.

Synthesis of Chlozolinate

The commercial synthesis of Chlozolinate is a multi-step process.[1] It begins with the reaction
of 3,5-dichlorobenzoyl chloride with a suitable amino alcohol to form the oxazolidine ring
structure.[1] This intermediate is then esterified with ethanol in the presence of a catalyst to
yield Chlozolinate.[1] The process requires careful control of temperature and pH to ensure a
high yield and purity.[1] Another described method involves the reaction of 3,5-dichloroaniline
with phosgene to form an isocyanate, which is then reacted with methyltartronic acid diethyl
ester.[10]

Commercial Synthesis of Chlozolinate
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Caption: General commercial synthesis pathway for Chlozolinate.

Chemical Stability and Degradation
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Chlozolinate is stable under nitrogen at temperatures up to 250°C and is also stable to light.[8]
[12] However, it is susceptible to hydrolysis, especially under alkaline conditions. The
degradation of Chlozolinate in wine has been observed to be rapid, with half-lives of 0.35 and
0.14 days at pH 3 and 4, respectively.[3]

The primary degradation pathway involves the hydrolysis of the ethyl ester group to form the
corresponding carboxylic acid, which can then undergo decarboxylation.[8] Another
degradation reaction is the opening of the oxazolidinedione ring.[8]

Hydrolytic Degradation of Chlozolinate

Chlozolinate
Ester Hydrolysis Ring Opening
\ 4
Carboxylic Acid : 3',5'-dichloro-2-
Intermediate hydroxypropanilide

Decarboxylation

3-(3,5-dichlorophenyl)-5-
methyloxazolidine-2,4-dione
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Caption: Hydrolytic degradation pathway of Chlozolinate.

Proposed Mechanism of Action

Chlozolinate's fungicidal activity is attributed to its interference with osmotic signal
transduction in fungal cells.[1] As a dicarboximide fungicide, it is proposed to inhibit the MAP
(Mitogen-Activated Protein) kinase pathway, which is crucial for the fungus to respond to
osmotic stress. This inhibition disrupts the normal regulation of intracellular osmotic pressure,
leading to cell damage and ultimately, cell death.
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Caption: Proposed inhibition of the osmotic stress signaling pathway by Chlozolinate.

© 2025 BenchChem. All rights reserved.

6/8 Tech Support


https://www.benchchem.com/product/b3416503?utm_src=pdf-body-img
https://www.benchchem.com/product/b3416503?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3416503?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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